Cas no 110422-95-2 (5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine)

5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine structure
110422-95-2 structure
Product Name:5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine
CAS No:110422-95-2
MF:C11H13N3
MW:187.241021871567
CID:128811
PubChem ID:23422283
Update Time:2025-04-18

5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-1H-Naphth[2,3-d]imidazol-2-amine
    • Naphth[2,3-d]imidazole,2-amino-5,6,7,8-tetrahydro- (6CI)
    • 1H-Naphth[2,3-d]imidazol-2-amine,5,6,7,8-tetrahydro-
    • Naphth[2,3-d]imidazole, 2-amino-5,6,7,8-tetrahydro- (6CI)
    • 5,6,7,8-tetrahydro-1H-benzo[f]benzimidazol-2-amine
    • 110422-95-2
    • DTXSID10903492
    • 5,6,7,8-Tetrahydro-1H-naphtho[2,3-d]imidazol-2-amine
    • NoName_4168
    • Inchi: 1S/C11H13N3/c12-11-13-9-5-7-3-1-2-4-8(7)6-10(9)14-11/h5-6H,1-4H2,(H3,12,13,14)
    • InChI Key: KDDITOVEJPNECU-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2C1=CC1=C(C=2)CCCC1

Computed Properties

  • Exact Mass: 187.111
  • Monoisotopic Mass: 187.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 2.5
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